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Compound of Interest

Compound Name: Arachidyl stearate

Cat. No.: B1594551

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arachidyl stearate, also known as eicosyl stearate, is a wax ester composed of arachidyl
alcohol and stearic acid. As a member of the lipid family, it possesses properties that make it a
candidate for various applications in the pharmaceutical and cosmetic industries, particularly in
the formulation of drug delivery systems. This technical guide provides a comprehensive review
of the available scientific literature on arachidyl stearate, focusing on its synthesis,
physicochemical properties, and potential role in drug delivery, while also drawing insights from
related long-chain fatty acid esters due to the limited specific research on this particular
compound.

Physicochemical Properties of Arachidyl Stearate

Limited experimental data is available for the specific physicochemical properties of arachidyl
stearate. The following table summarizes the available computed and experimental data.
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Property Value Source

Molecular Formula C38H7602 --INVALID-LINK--
Molecular Weight 565.0 g/mol --INVALID-LINK--
Appearance Solid --INVALID-LINK--
Purity >99% (commercial grade) --INVALID-LINK--

N --INVALID-LINK--, --INVALID-
Storage Conditions Room temperature

LINK--
Kovats Retention Index Standard non-polar: 3946.15 --INVALID-LINK--
o Does not meet GHS hazard
GHS Hazard Classification --INVALID-LINK--

criteria

Synthesis of Arachidyl Stearate

While specific laboratory-scale synthesis protocols for arachidyl stearate are not extensively
detailed in the reviewed literature, the general method for synthesizing wax esters like
arachidyl stearate is through Fischer esterification. This reaction involves the acid-catalyzed
esterification of a fatty acid (stearic acid) with a fatty alcohol (arachidyl alcohol).

General Experimental Protocol for Fischer Esterification
of Wax Esters

Materials:

Stearic Acid

Arachidyl Alcohol

Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Anhydrous solvent (e.g., toluene)

Sodium bicarbonate solution (for neutralization)
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e Anhydrous sodium sulfate (for drying)
« Organic solvent for purification (e.g., hexane)
Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap (to remove water), dissolve stearic acid and arachidyl alcohol in an anhydrous solvent
like toluene.

Catalyst Addition: Add a catalytic amount of a strong acid (e.g., a few drops of concentrated
sulfuric acid).

Reflux: Heat the reaction mixture to reflux. The water produced during the esterification will
be azeotropically removed and collected in the Dean-Stark trap, driving the reaction to
completion.

Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer
Chromatography (TLC) or by measuring the amount of water collected.

Workup: Once the reaction is complete, cool the mixture to room temperature. Wash the
organic layer with a sodium bicarbonate solution to neutralize the acid catalyst, followed by
washing with brine.

Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and
evaporate the solvent under reduced pressure. The crude product can be further purified by
recrystallization from a suitable solvent like hexane to obtain pure arachidyl stearate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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